Cas no 1820639-87-9 (5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one)

• Product Name: 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one
• CAS No: 1820639-87-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD29034208
• CID: 4620397
• PubChem ID: 119057093
• Update Time: 2025-06-16

5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one
• 5-methyl-5,6-dihydropyrrolo[1,2-a]imidazol-7-one
• Z2234185686

• MDL： MFCD29034208
• Inchi： 1S/C7H8N2O/c1-5-4-6(10)7-8-2-3-9(5)7/h2-3,5H,4H2,1H3
• InChI Key： IQIIUWFCINCETH-UHFFFAOYSA-N
• SMILES： O=C1C2=NC=CN2C(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 0.2
• Topological Polar Surface Area: 34.9

Additional information on 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one

Comprehensive Overview of 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one (CAS No. 1820639-87-9): Properties, Applications, and Research Insights

The compound 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one (CAS No. 1820639-87-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique pyrrolo-imidazolone scaffold makes it a valuable building block for drug discovery and functional material design. With the increasing demand for novel bioactive compounds, researchers are actively exploring the potential of this fused bicyclic system in various therapeutic areas.

Recent studies highlight the growing interest in nitrogen-containing heterocycles like 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one due to their remarkable biological activities. The compound's structural features, including its hydrogen bond acceptor/donor sites and planar aromatic system, contribute to its ability to interact with biological targets. These characteristics align with current trends in small molecule drug development and medicinal chemistry optimization strategies.

From a synthetic chemistry perspective, CAS 1820639-87-9 represents an interesting challenge for organic synthesis methodologies. The development of efficient routes to access this pyrroloimidazolone derivative has become a subject of investigation, particularly in the context of green chemistry approaches and atom-economical transformations. Researchers are exploring various catalytic systems and microwave-assisted synthesis techniques to improve the yield and purity of this compound.

The physicochemical properties of 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one make it particularly interesting for material science applications. Its conjugated π-system and potential for molecular stacking have led to investigations in organic electronics and photovoltaic materials. These applications align with the global push toward sustainable energy solutions and next-generation electronic devices.

In the pharmaceutical sector, the pyrrolo[1,2-a]imidazole core structure has shown promise in several therapeutic areas. While specific applications of CAS 1820639-87-9 are still under investigation, related analogs have demonstrated activity in kinase inhibition, GPCR modulation, and enzyme targeting. The methyl substitution at the 5-position may influence the compound's metabolic stability and bioavailability, making it an attractive scaffold for lead optimization programs.

Analytical characterization of 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical for research applications. The growing availability of computational chemistry tools has also enabled more efficient study of this molecule's electronic properties and molecular interactions.

From a commercial perspective, the demand for specialized heterocyclic building blocks like CAS 1820639-87-9 continues to rise. Custom synthesis providers and contract research organizations are increasingly offering this compound to support drug discovery efforts. The development of scalable synthetic routes remains an active area of research to meet the needs of both academic and industrial researchers.

Environmental and safety considerations for 5-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-7-one follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems should be used when handling this compound. Researchers are encouraged to consult safety data sheets and conduct risk assessments before working with this material.

The future research directions for CAS 1820639-87-9 may include exploration of its structure-activity relationships, development of derivative libraries, and investigation of its potential in combinatorial chemistry approaches. As the scientific community continues to uncover the potential of this privileged scaffold, we can anticipate new discoveries and applications emerging in the coming years.